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This guide provides an objective comparison of the efficacy of two anilinopyrimidine (AP)

fungicides, mepanipyrim and pyrimethanil, against apple scab, caused by the fungus Venturia

inaequalis. While direct comparative field data for mepanipyrim is limited in the reviewed

literature, this guide leverages in vitro and in vivo data for pyrimethanil and a related

anilinopyrimidine fungicide, cyprodinil, to provide a representative performance analysis for this

chemical class. Both mepanipyrim and pyrimethanil, along with cyprodinil, belong to the same

Fungicide Resistance Action Committee (FRAC) Group 9, indicating they share a common

mode of action and exhibit cross-resistance.[1]

Executive Summary
Mepanipyrim and pyrimethanil are systemic fungicides effective against apple scab.[1] Their

mode of action is the inhibition of methionine biosynthesis in the pathogen.[1] Studies on the

anilinopyrimidine class show a progressive reduction in sensitivity in V. inaequalis populations

with a history of frequent exposure to these fungicides. In vivo experiments demonstrate that

the curative activity of pyrimethanil can vary significantly depending on the resistance profile of

the fungal population.

Data Presentation
The following tables summarize quantitative data on the efficacy of anilinopyrimidine fungicides

against Venturia inaequalis.
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Table 1: In Vitro Sensitivity of Venturia inaequalis Isolates to Pyrimethanil

Population Type Management History Mean EC50 (µg/mL)*

Wild Type Never exposed to fungicides 0.3 - 1.0

Well-Controlled Good scab control with APs >1.0 - 3.0

Poorly-Controlled
Decreased efficacy after

intensive use
>3.0

*EC50 value represents the concentration of the fungicide that inhibits 50% of the fungal

growth. Data adapted from Fiaccadori, 2018.[1]

Table 2: In Vivo Activity of Pyrimethanil and Cyprodinil Against Venturia inaequalis

Fungicide Application Type
Lowest Activity (%
Relative Efficiency)

Highest Activity (%
Relative Efficiency)

Pyrimethanil Curative 0 - 17.5 79 - 100

Cyprodinil Curative 0 40 - 78

Data represents the range of curative activity observed in glasshouse tests on V. inaequalis

populations from an experimental orchard with intensive AP fungicide use. Data adapted from

Fiaccadori, 2018.[1]

Experimental Protocols
In Vitro Sensitivity Assay
A detailed methodology for determining the in vitro sensitivity of V. inaequalis to

anilinopyrimidine fungicides is described by Fiaccadori (2018).[1]

1. Isolate Collection and Culture:

Monoconidial isolates of V. inaequalis are obtained from apple leaves showing scab lesions.

Isolates are cultured on potato dextrose agar (PDA) medium.
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2. Fungicide Stock Solutions:

Stock solutions of pyrimethanil and cyprodinil are prepared in an appropriate solvent.

3. Assay Plate Preparation:

PDA medium is amended with serial dilutions of the fungicides to achieve a range of final

concentrations.

A control set of plates without any fungicide is also prepared.

4. Inoculation and Incubation:

A mycelial plug from the edge of an actively growing fungal colony is placed in the center of

each agar plate.

Plates are incubated in the dark at a controlled temperature.

5. Data Collection and Analysis:

The diameter of the fungal colony is measured in two perpendicular directions after a set

incubation period.

The percentage of mycelial growth inhibition is calculated relative to the control.

The EC50 value is determined by probit analysis of the dose-response data.
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The following protocol, adapted from Fiaccadori (2018), outlines the procedure for assessing

the curative activity of fungicides against apple scab on seedlings.[1]

1. Plant Material:

Apple seedlings are grown to a suitable size.

2. Inoculation:

A conidial suspension of V. inaequalis is prepared at a concentration of 1-2 x 10^5

spores/mL.

The spore suspension is uniformly sprayed onto the leaves of the apple seedlings.

Inoculated seedlings are maintained in a high-humidity environment for 48 hours at 18°C to

facilitate infection.

3. Fungicide Application:

Fungicide solutions are prepared at the desired concentrations.

The fungicide is applied to the inoculated seedlings after the infection period (e.g., 2 days

post-inoculation for curative activity).

4. Incubation and Disease Assessment:

Treated seedlings are incubated under controlled conditions (18-21°C, 12-hour photoperiod)

for approximately 18 days.

The severity of apple scab on the leaves is assessed visually.

5. Data Analysis:

The relative efficacy of the fungicide treatment is calculated by comparing the disease

severity on treated plants to that on untreated control plants.
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Anilinopyrimidine fungicides like mepanipyrim and pyrimethanil are proposed to inhibit the

biosynthesis of the essential amino acid methionine in fungi. The specific target is believed to

be an enzyme in this pathway, with early research suggesting cystathionine β-lyase as a

potential candidate, although this is still under investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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